Cas no 24786-48-9 (5-Amino-1,3-diethyl-1,3-dihydro-benzoimidazol-2-one hydrochloride)

5-Amino-1,3-diethyl-1,3-dihydro-benzoimidazol-2-one hydrochloride is a benzoimidazole derivative with potential applications in pharmaceutical and chemical research. This compound features a substituted imidazolone core, offering reactivity at the amino group for further functionalization. The hydrochloride salt form enhances solubility and stability, facilitating handling in synthetic processes. Its structural framework may be of interest in the development of biologically active molecules, particularly in medicinal chemistry for targeting specific enzymatic or receptor interactions. The presence of the diethyl groups contributes to lipophilicity, which can influence pharmacokinetic properties. This compound is suitable for use as an intermediate in organic synthesis, where precise modification of the benzimidazole scaffold is required.
5-Amino-1,3-diethyl-1,3-dihydro-benzoimidazol-2-one hydrochloride structure
24786-48-9 structure
Product Name:5-Amino-1,3-diethyl-1,3-dihydro-benzoimidazol-2-one hydrochloride
CAS No:24786-48-9
MF:C11H16ClN3O
MW:241.717241287231
CID:1079132
PubChem ID:2983395
Update Time:2025-06-09

5-Amino-1,3-diethyl-1,3-dihydro-benzoimidazol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1,3-diethyl-1,3-dihydro-benzoimidazol-2-one hydrochloride
    • SCHEMBL16736633
    • AKOS000103662
    • 5-Amino-1,3-diethyl-1H-benzo[d]imidazol-2(3H)-onehydrochloride
    • SMR000290855
    • 5-amino-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-one hydrochloride
    • 5-amino-1,3-diethylbenzimidazol-2-one;hydrochloride
    • 5-amino-1,3-diethyl-1,3-benzodiazol-2-one hydrochloride
    • 24786-48-9
    • CHEMBL1466601
    • 5-Amino-1,3-diethyl-1H-benzo[d]imidazol-2(3H)-one hydrochloride
    • YLXUIVOFLBGAEX-UHFFFAOYSA-N
    • MLS000718587
    • MDL: MFCD06632019
    • Inchi: 1S/C11H15N3O.ClH/c1-3-13-9-6-5-8(12)7-10(9)14(4-2)11(13)15;/h5-7H,3-4,12H2,1-2H3;1H
    • InChI Key: YLXUIVOFLBGAEX-UHFFFAOYSA-N
    • SMILES: Cl.O=C1N(CC)C2C=CC(=CC=2N1CC)N

Computed Properties

  • Exact Mass: 241.0981898g/mol
  • Monoisotopic Mass: 241.0981898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.6Ų

5-Amino-1,3-diethyl-1,3-dihydro-benzoimidazol-2-one hydrochloride Pricemore >>

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